molecular formula C8H7N3O2S B8603049 [(4-Amino-3-nitrophenyl)sulfanyl]acetonitrile CAS No. 54029-67-3

[(4-Amino-3-nitrophenyl)sulfanyl]acetonitrile

Cat. No.: B8603049
CAS No.: 54029-67-3
M. Wt: 209.23 g/mol
InChI Key: BOVGVHPMJHCZOF-UHFFFAOYSA-N
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Description

[(4-Amino-3-nitrophenyl)sulfanyl]acetonitrile is a useful research compound. Its molecular formula is C8H7N3O2S and its molecular weight is 209.23 g/mol. The purity is usually 95%.
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Properties

CAS No.

54029-67-3

Molecular Formula

C8H7N3O2S

Molecular Weight

209.23 g/mol

IUPAC Name

2-(4-amino-3-nitrophenyl)sulfanylacetonitrile

InChI

InChI=1S/C8H7N3O2S/c9-3-4-14-6-1-2-7(10)8(5-6)11(12)13/h1-2,5H,4,10H2

InChI Key

BOVGVHPMJHCZOF-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=C(C=C1SCC#N)[N+](=O)[O-])N

Origin of Product

United States

Synthesis routes and methods

Procedure details

4.4 G. of 1-amino-2-nitro-4-thiocyanatobenzene in 10 ml. of dimethylformamide is treated under nitrogen with 0.85 g. of sodium borohydride in 10 ml. of DMF at not greater than 30° C. The mixture is stirred at 15° to 20° C. for 1 hour, then treated with 5 g. of chloroacetonitrile at 20° to 25° C. The mixture is treated overnight at room temperature and poured into water. Filtration and recrystallization from methanol affords 1 -amino-2-nitro-4-cyanomethylthiobenzene.
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